Cas no 2229519-40-6 (1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one
• CAS No: 2229519-40-6
• MF: C₇H₆F₃NO₃
• MW: 209.12265253067
• CID: 6465766
• PubChem ID: 165839356
• Update Time: 2025-10-30

1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one
• EN300-1964313
• 2229519-40-6

• Inchi： 1S/C7H6F3NO3/c1-13-6-3-4(14-11-6)2-5(12)7(8,9)10/h3H,2H2,1H3
• InChI Key： NTUVUYOFFQPURL-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC(=NO1)OC)=O)(F)F

Computed Properties

• Exact Mass: 209.02997754g/mol
• Monoisotopic Mass: 209.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one (CAS No. 2229519-40-6) in Modern Chemical and Pharmaceutical Research

1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one, identified by the chemical abstracts service number CAS No. 2229519-40-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. The compound features a trifluoromethyl group and an oxazole moiety, which are known for their ability to modulate metabolic pathways and enhance the bioavailability of drug candidates. This introduction explores the synthetic pathways, pharmacological significance, and recent advancements in the application of this compound in medicinal chemistry.

The structural framework of 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one consists of a propanone backbone substituted with a trifluoromethyl group at the C1 position and an oxazole ring linked at the C3 position of the propanone. The presence of the trifluoromethyl group imparts lipophilicity and metabolic stability, while the oxazole ring contributes to hydrogen bonding capabilities and electronic properties that are favorable for interactions with biological targets. These features make the compound a promising scaffold for developing novel therapeutic agents.

In synthetic chemistry, the preparation of 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one involves multi-step reactions that typically include fluorination, cyclization, and functional group transformations. Advanced techniques such as organometallic chemistry and transition metal catalysis have been employed to achieve high yields and purity. Recent studies have demonstrated that palladium-catalyzed cross-coupling reactions can be particularly effective in constructing the oxazole moiety while maintaining regioselectivity. These synthetic methodologies not only highlight the versatility of fluorinated compounds but also contribute to the growing library of accessible heterocycles for drug discovery.

The pharmacological potential of 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one has been investigated in several preclinical studies. The trifluoromethyl group is well-documented for its role in enhancing binding affinity and reducing metabolic degradation, making it a common feature in many approved drugs. Additionally, the oxazole ring has shown efficacy in inhibiting various enzymes and receptors involved in inflammatory responses and microbial infections. Preliminary research indicates that derivatives of this compound may exhibit anti-inflammatory, antiviral, or anticancer properties by modulating key signaling pathways such as NF-kB and MAPK.

Recent advancements in computational chemistry have further elucidated the binding interactions between 1,1,1-trifluoro-3-(3-methoxy-1,2-oxazol-5-yl)propan-2-one and biological targets. Molecular docking studies have identified potential binding pockets on proteins associated with metabolic disorders and neurodegenerative diseases. These findings suggest that modifications to the trifluoromethyl or methoxy-substituted oxazole portions could enhance specificity and potency. Such insights are crucial for designing next-generation drug candidates that leverage structure-based drug design principles.

In addition to its pharmaceutical applications, CAS No. 2229519-40-6 has shown promise in material science. Fluorinated compounds are increasingly being explored for their applications in advanced materials due to their thermal stability and chemical resistance. The unique electronic properties of the oxazole ring also make it suitable for use in organic electronics and photovoltaic devices. Ongoing research aims to harness these characteristics for developing novel materials with enhanced performance.

The future direction of research on 1,1,1-trifluoro-3-(3-methoxy-1,2-oxtazol5 -yl)propan - 2 - one is likely to focus on optimizing synthetic routes for scalability and cost-effectiveness. Furthermore，exploring its role in combinatorial chemistry and high-throughput screening could accelerate the discovery of novel derivatives with improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, 11 ,11 ,11 - trifluoro - 33 - methoxy - 11 ,22 - oxazol - 55 - yl)propan -22 - one ( CAS No . 22295 19 -40 -6 ) represents a significant advancement in both chemical synthesis and medicinal chemistry . Its unique structural features , coupled with its demonstrated biological activity , make it a valuable compound for further exploration . As research continues to uncover new applications , this molecule is poised to play a pivotal role in addressing some of today's most pressing health challenges .